Cas no 1690714-61-4 (methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate)

• Product Name: methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate
• CAS No: 1690714-61-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5706099
• PubChem ID: 108379746
• Update Time: 2025-06-11

methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl2-[(but-3-yn-2-yl)amino]pyridine-4-carboxylate
• 1690714-61-4
• EN300-1450061
• Methyl 2-[(but-3-yn-2-yl)amino]pyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2-[(1-methyl-2-propyn-1-yl)amino]-, methyl ester
• methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate

• Inchi： 1S/C11H12N2O2/c1-4-8(2)13-10-7-9(5-6-12-10)11(14)15-3/h1,5-8H,2-3H3,(H,12,13)
• InChI Key： CUHYEEJDDLQNDR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)NC(C#C)C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 351.0±37.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate

Introduction to Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate (CAS No. 1690714-61-4)

Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate, with the CAS number 1690714-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structure of this molecule, featuring a butenynyl group and an amine substituent, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate consists of a pyridine core substituted with a carboxylate group at the 4-position and an amine group at the 2-position, which is further linked to a butenynyl moiety. This arrangement imparts distinct chemical and pharmacological properties to the compound, making it an intriguing subject for synthetic chemists and biologists alike. The presence of the butenynyl group introduces a site for potential functionalization, while the amine and carboxylate groups provide opportunities for interactions with biological targets.

In recent years, there has been growing interest in developing novel pyridine-based compounds due to their demonstrated efficacy in various therapeutic areas. Pyridine derivatives have been extensively studied for their roles in modulating enzyme activity, interacting with receptors, and influencing cellular processes. The specific combination of functional groups in Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate positions it as a versatile scaffold for designing new drugs targeting a range of diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors are crucial in modern medicine, as they can selectively target specific biological pathways or enzymes involved in disease processes. The amine group in Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate can serve as a hydrogen bond acceptor or participate in coordination interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the carboxylate group can engage in salt bridge interactions or act as a ligand for metal ions, further contributing to the compound's binding properties.

Recent research has highlighted the importance of pyridine derivatives in oncology, neurology, and infectious diseases. For instance, studies have shown that certain pyridine-based compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate shares structural features with these known bioactive molecules, suggesting that it may also possess anti-cancer properties. Further investigation into its biological activity could uncover new therapeutic strategies for combating various forms of cancer.

The synthesis of Methyl 2-(but-3-yn-2-yl)aminopyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps in its synthesis include the formation of the butenynyl group through coupling reactions such as Sonogashira coupling, followed by functionalization at the pyridine ring to introduce the amine and carboxylate groups. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations, are often employed to construct the complex framework of this molecule.

The pharmacokinetic properties of Methyl 2-(but-3-ynele)-aminopyridinecarbamatetetrahydrofuran solution are also critical factors to consider in its potential therapeutic applications. These properties determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these aspects is essential for optimizing drug delivery systems and ensuring that the compound reaches its target site at effective concentrations. In vitro and in vivo studies are typically conducted to evaluate these pharmacokinetic parameters before moving into clinical trials.

In conclusion, Methyl 2-(buteninamino)-pyrimidinecarboxylic acid methyl ester (CAS No. 1690714-61) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives like this one, it is likely that Methyl 2-(buteninamino)-pyrimidinecarboxylic acid methyl ester will play an increasingly important role in drug discovery and development efforts worldwide.